Cas no 1805061-03-3 (4-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine
• CAS No: 1805061-03-3
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4886320
• Update Time: 2025-06-08

4-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine

• Inchi： 1S/C7H6F2INO/c1-3-2-4(6(8)9)5(10)7(12)11-3/h2,6H,1H3,(H,11,12)
• InChI Key： XXANWRAPTGOCJX-UHFFFAOYSA-N
• SMILES： IC1C(NC(C)=CC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine

Introduction to 4-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine (CAS No. 1805061-03-3)

4-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805061-03-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a difluoromethyl group, a hydroxyl moiety, an iodo substituent, and a methyl group, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity modulation.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of molecules, making it a common pharmacophore in drug design. Its electron-withdrawing nature influences the electronic distribution of the molecule, which can be leveraged to modulate receptor binding affinities. In contrast, the hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors. The iodo substituent serves as a versatile handle for further functionalization via cross-coupling reactions, enabling the synthesis of more complex derivatives. Finally, the methyl group contributes to steric hindrance and fine-tunes the overall shape of the molecule to optimize binding interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. The compound 4-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine has been investigated for its potential role in various therapeutic areas. Notably, studies have suggested that this molecule may exhibit properties relevant to anti-inflammatory and anticancer applications. The combination of its structural features makes it an attractive scaffold for designing molecules that can interact with multiple biological pathways simultaneously.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The presence of an iodo group allows for facile introduction of aryl or heteroaryl groups via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. This capability enables chemists to rapidly generate libraries of derivatives with tailored biological profiles. Furthermore, the difluoromethyl group has been shown to improve pharmacokinetic properties by increasing metabolic stability against oxidative degradation. This feature is particularly valuable in drug development, where long-term bioavailability is critical.

The hydroxyl group in 4-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine also provides opportunities for further derivatization. It can be used to form ether or ester linkages, which are common modifications in drug molecules to enhance solubility or target specificity. Additionally, the hydroxyl moiety can participate in hydrogen bonding interactions with biological targets, potentially improving binding affinity and selectivity. These structural attributes make this compound a versatile intermediate for synthesizing novel therapeutic agents.

Recent advancements in computational chemistry have further enhanced the exploration of this compound's potential applications. Molecular modeling studies have been employed to predict how 4-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine might interact with various biological targets. These simulations have provided insights into its binding mode and have helped identify key residues involved in receptor interactions. Such information is invaluable for guiding medicinal chemists in optimizing lead structures toward higher efficacy and reduced toxicity.

In addition to its synthetic utility, this compound has been explored in preclinical studies for its potential therapeutic effects. Initial findings suggest that derivatives derived from 4-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine may exhibit anti-inflammatory properties by modulating cytokine production pathways. The ability to influence these pathways could make it relevant for treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, preliminary data indicate that certain analogs may possess anticancer activity by interfering with critical signaling pathways involved in cell proliferation and survival.

The synthesis of this compound typically involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps often include halogenation reactions to introduce the iodo substituent, protection-deprotection strategies to handle the hydroxyl group appropriately, and introduction of the difluoromethyl group via metal-catalyzed cross-coupling or direct fluorination techniques. These synthetic routes showcase the integration of advanced catalytic systems and reaction optimization techniques that are essential in modern pharmaceutical research.

The role of 4-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine as a scaffold for drug discovery underscores the importance of heterocyclic compounds in medicinal chemistry. Pyridines are particularly well-studied due to their prevalence in bioactive natural products and their ability to mimic key functional groups found in biologically important molecules. The structural diversity offered by this class of compounds allows for extensive modifications while maintaining core pharmacophoric elements necessary for biological activity.

Future directions in research involving this compound may focus on expanding its chemical space through combinatorial chemistry approaches or leveraging machine learning algorithms to predict novel derivatives with enhanced bioactivity. The integration of artificial intelligence (AI) into drug discovery processes has revolutionized how new molecular entities are designed and prioritized for experimental validation. By combining traditional synthetic expertise with cutting-edge computational tools, researchers can accelerate the development pipeline significantly.

In conclusion,4-(Difluoromethyl)-2-hydroxy-3-iodo-6-methylpyridine (CAS No. 1805061-03-3) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities。 Its utility as a synthetic intermediate combined with emerging computational methodologies positions it as a valuable asset toward developing novel therapeutic agents。 As our understanding of biological pathways continues to evolve， compounds like this will play an increasingly important role in addressing complex diseases through innovative drug design strategies。